Cas no 77390-94-4 (methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate
• CAS No: 77390-94-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD32875660
• CID: 4182884
• PubChem ID: 13828185
• Update Time: 2025-05-20

methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-L-valyl-, methyl ester
• (R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidine-2-carboxylic acid methyl ester
• methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate
• EN300-20803011
• (S)-Methyl 1-((S)-2-amino-3-methylbutanoyl)pyrrolidine-2-carboxylate
• methyl (2S)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidine-2-carboxylate
• 77390-94-4
• IZAPPFQMAUWRCO-IUCAKERBSA-N
• H-Val-Pro-OMe
• SCHEMBL1506217
• A1-31015

• MDL： MFCD32875660
• Inchi： 1S/C11H20N2O3/c1-7(2)9(12)10(14)13-6-4-5-8(13)11(15)16-3/h7-9H,4-6,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： IZAPPFQMAUWRCO-BDAKNGLRSA-N
• SMILES： N1(C([C@@H](N)C(C)C)=O)CCC[C@@H]1C(OC)=O

Computed Properties

• Exact Mass: 228.14739250Da
• Monoisotopic Mass: 228.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate

Compound CAS No. 77390-94-4: Methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate

The compound with CAS No. 77390-94-4, known as methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The name of the compound, methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate, highlights its stereochemistry and functional groups. The (2S) configuration indicates the specific spatial arrangement of the substituents around the chiral centers, which is crucial for its biological activity and interactions. The presence of an amino group and a carboxylate group suggests that this molecule may participate in peptide bond formation or act as a precursor in biochemical pathways.

Recent studies have explored the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided insights into its molecular structure, stability, and reactivity under various conditions. For instance, researchers have reported on the optimization of synthetic routes to enhance yield and purity, which is essential for large-scale production in pharmaceutical or biotechnological applications.

In terms of applications, methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate has shown promise in drug discovery and development. Its stereochemical properties make it a valuable candidate for designing chiral catalysts or enantioselective reactions. Additionally, this compound has been investigated for its role in peptide synthesis, where its amino and carboxylate groups facilitate the formation of stable amide bonds.

Recent research has also delved into the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is critical for evaluating its potential as a therapeutic agent or a drug delivery system component. Studies have indicated that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further preclinical testing.

Furthermore, the compound's ability to form stable complexes with metal ions has been explored in coordination chemistry studies. This property opens avenues for its use in catalysis or as a ligand in metalloenzyme mimics. Researchers have reported on the synthesis of metal complexes derived from this compound and their catalytic activity in organic transformations.

In conclusion, methyl (2S)-1-(2S)-2-amino-3-methylbutanoylpyrrolidine-2-carboxylate is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for advancing research in organic chemistry, biochemistry, and pharmacology.